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Compound of Interest

Compound Name: 1-(4-Methyloxazol-2-yl)ethanone

Cat. No.: B1590437

Introduction: The Strategic Importance of the
Oxazole Moiety

1-(4-Methyloxazol-2-yl)ethanone (CAS No. 90892-97-0) is a heterocyclic ketone that has
emerged as a valuable and versatile intermediate in the landscape of pharmaceutical and
agrochemical research.[1] Its structure, featuring a 4-methyloxazole ring coupled with an acetyl
group, presents a unique combination of chemical reactivity and stability. The oxazole ring
system is a recognized "privileged scaffold" in medicinal chemistry, frequently employed as a
bioisostere for amide and ester functionalities to enhance metabolic stability and refine
pharmacokinetic profiles.[2] This strategic role makes 1-(4-methyloxazol-2-yl)ethanone a key
building block in the synthesis of complex active pharmaceutical ingredients (APIs), particularly
in the development of novel antiviral agents.[3]

This guide provides an in-depth exploration of 1-(4-methyloxazol-2-yl)ethanone, detailing its
synthesis, key reactions, and robust analytical methods for quality control. The protocols are
designed for researchers, medicinal chemists, and process development scientists, offering not
just procedural steps but also the underlying chemical principles that govern these
transformations.

Physicochemical Properties and Handling
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A thorough understanding of the physical and chemical properties of a pharmaceutical
intermediate is fundamental to its effective use and safe handling.

Property Value Source
CAS Number 90892-97-0

Molecular Formula CeH7NO2

Molecular Weight 125.13 g/mol

Appearance White to off-white solid

Boiling Point 43-44 °C at 1 mmHg

Room temperature, in a dry
Storage )
and sealed container

Safety Information:

e Hazard Statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319
(Causes serious eye irritation), H335 (May cause respiratory irritation).

o Precautionary Statements: P261, P264, P270, P271, P280, P302+P352, P304+P340,
P305+P351+P338.

o Always consult the Safety Data Sheet (SDS) before handling.

Part 1: Synthesis of 1-(4-Methyloxazol-2-yl)ethanone

The synthesis of the target intermediate is most effectively achieved through a two-stage
process, beginning with the formation of a key a-acylamino ketone precursor via the Dakin-
West reaction, followed by its cyclodehydration using the Robinson-Gabriel synthesis.[2][4][5]

Logical Workflow for Synthesis
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Stage 1: Dakin-West Reaction

Acetic Anhydride Pyridine (Base)

Dakin-West Reaction

Alanine

Stage 2: Robinson-Gabriel Synthesis

N-acetyl-alaninamide \ Dehydrating Agent
(a-acylamino ketone precursory (e.g., H2S0a4, PPA)

Input to $tag

Robinson-Gabriel Synthesis
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© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1590437?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Electrophilic Ester Strong Base
[1-(4-MethyloxazoI-2-y|)ethanone Qe.g., Ethyl BenzoateD (e.g., NaH, LD AD
Claisen Condensation
@-Diketone Produca
Protonation Protonation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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